Cas no 2228769-48-8 (4-(1-ethyl-1H-pyrazol-3-yl)butan-1-amine)

• Product Name: 4-(1-ethyl-1H-pyrazol-3-yl)butan-1-amine
• CAS No: 2228769-48-8
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 5757092
• PubChem ID: 165611782
• Update Time: 2023-11-15

4-(1-ethyl-1H-pyrazol-3-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2228769-48-8
• EN300-1748853
• 4-(1-ethyl-1H-pyrazol-3-yl)butan-1-amine

• Inchi： 1S/C9H17N3/c1-2-12-8-6-9(11-12)5-3-4-7-10/h6,8H,2-5,7,10H2,1H3
• InChI Key： OSOLIGOBSFYNKO-UHFFFAOYSA-N
• SMILES： N1(CC)C=CC(CCCCN)=N1

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.8Ų